Cas no 1807116-17-1 (2-Chloro-4-fluoro-5-methylanisole)

• Product Name: 2-Chloro-4-fluoro-5-methylanisole
• CAS No: 1807116-17-1
• MF: C₈H₈ClFO
• MW: 174.599925041199
• CID: 5003061
• Update Time: 2025-05-24

2-Chloro-4-fluoro-5-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-methylanisole

• Inchi： 1S/C8H8ClFO/c1-5-3-8(11-2)6(9)4-7(5)10/h3-4H,1-2H3
• InChI Key： DYIJMMKOLLBUFM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=CC=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Chloro-4-fluoro-5-methylanisole

2-Chloro-4-fluoro-5-methylanisole: A Comprehensive Overview

The compound 2-Chloro-4-fluoro-5-methylanisole (CAS No. 1807116-17-1) is a synthetic aromatic compound with a unique combination of substituents that confer it with distinct chemical and biological properties. This compound belongs to the class of anisoles, which are derivatives of anisole (methoxybenzene) with various substituents attached to the aromatic ring. The presence of chlorine, fluorine, and methyl groups at specific positions on the benzene ring makes 2-Chloro-4-fluoro-5-methylanisole a valuable molecule in both academic research and industrial applications.

2-Chloro-4-fluoro-5-methylanisole has been extensively studied for its potential in drug discovery, agrochemicals, and materials science. Recent research has highlighted its role as a building block in the synthesis of bioactive compounds, particularly in the development of new pharmaceutical agents. For instance, studies published in 2023 have demonstrated its utility in creating novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

The synthesis of 2-Chloro-4-fluoro-5-methylanisole involves a multi-step process that typically begins with the bromination of anisole derivatives. The subsequent substitution reactions introduce the chlorine and fluorine atoms at specific positions on the aromatic ring. The methyl group is introduced via alkylation or acylation reactions, ensuring precise control over the molecular structure. This meticulous synthesis process underscores the importance of stereochemistry and regioselectivity in achieving the desired product.

One of the most intriguing aspects of 2-Chloro-4-fluoro-5-methylanisole is its ability to undergo various chemical transformations while retaining its core aromatic structure. For example, recent studies have explored its use as a precursor in Suzuki-Miyaura coupling reactions, which are widely used in organic synthesis to form biaryl compounds. This versatility makes it an indispensable intermediate in the pharmaceutical and agrochemical industries.

In terms of biological activity, 2-Chloro-4-fluoro-5-methylanisole has shown promising results in preclinical studies. Research conducted at leading institutions has revealed its potential as an anti-inflammatory agent, with studies indicating significant reduction in cytokine production in vitro. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The environmental impact of 2-Chloro-4-fluoro-5-methylanisole has also been a topic of recent investigation. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its potential use in sustainable chemical processes. However, further research is required to fully understand its long-term effects on ecosystems and human health.

Looking ahead, 2-Chloro-4-fluoro-5-methylanisole is expected to play an increasingly important role in the development of next-generation therapeutics and agrochemicals. Its unique combination of substituents provides researchers with a versatile platform for exploring novel chemical reactions and biological activities. As advancements in synthetic chemistry continue to unfold, this compound will undoubtedly remain at the forefront of scientific innovation.